Cas no 87064-16-2 (24,25,26-Trinoroleana-1,3,5(10),7-tetraen-29-oicacid, 2,3-dihydroxy-9,13-dimethyl-6,23-dioxo-, methyl ester, (9b,13a,14b,20a)- (9CI))
87064-16-2 structure
Product Name:24,25,26-Trinoroleana-1,3,5(10),7-tetraen-29-oicacid, 2,3-dihydroxy-9,13-dimethyl-6,23-dioxo-, methyl ester, (9b,13a,14b,20a)- (9CI)
CAS No:87064-16-2
MF:C30H38O6
MW:494.619129657745
CID:731570
PubChem ID:11591321
Update Time:2025-04-19
24,25,26-Trinoroleana-1,3,5(10),7-tetraen-29-oicacid, 2,3-dihydroxy-9,13-dimethyl-6,23-dioxo-, methyl ester, (9b,13a,14b,20a)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 24,25,26-Trinoroleana-1,3,5(10),7-tetraen-29-oicacid, 2,3-dihydroxy-9,13-dimethyl-6,23-dioxo-, methyl ester, (9b,13a,14b,20a)- (9CI)
- Zeylasteral
- (9beta,13alpha,14beta,20alpha)-2,3-Dihydroxy-9,13-dimethyl-6,23-dioxo-24,25,26-trinoroleana-1,3,5(10),7-tetraen-29-oic acid methyl ester
- AKOS040734192
- 87064-16-2
- methyl (2R,4aS,6aR,6aS,14aS,14bR)-9-formyl-10,11-dihydroxy-2,4a,6a,6a,14a-pentamethyl-8-oxo-1,3,4,5,6,13,14,14b-octahydropicene-2-carboxylate
- CHEMBL465485
- SCHEMBL2400960
- FS-7491
-
- Inchi: 1S/C30H38O6/c1-26-7-8-27(2,25(35)36-6)15-22(26)30(5)12-10-28(3)18-13-20(33)24(34)17(16-31)23(18)19(32)14-21(28)29(30,4)11-9-26/h13-14,16,22,33-34H,7-12,15H2,1-6H3
- InChI Key: HFOZJSCLBUTFCX-UHFFFAOYSA-N
- SMILES: COC(C1(CC2C(CCC3(C2(C)CCC2(C3=CC(C3C2=CC(O)=C(O)C=3C=O)=O)C)C)(C)CC1)C)=O
Computed Properties
- Exact Mass: 494.267
- Monoisotopic Mass: 494.267
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 36
- Rotatable Bond Count: 3
- Complexity: 1020
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101A^2
- XLogP3: 6.5
Experimental Properties
- Color/Form: Powder
- Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 276-277 ºC
- Solubility: Insuluble (1.3E-4 g/L) (25 ºC),
24,25,26-Trinoroleana-1,3,5(10),7-tetraen-29-oicacid, 2,3-dihydroxy-9,13-dimethyl-6,23-dioxo-, methyl ester, (9b,13a,14b,20a)- (9CI) Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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